2-Amino-4-(thiophen-3-yl)butan-1-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 2-amino-4-thiophen-3-ylbutan-1-ol
• InChI: InChI=1S/C8H13NOS/c9-8(5-10)2-1-7-3-4-11-6-7/h3-4,6,8,10H,1-2,5,9H2
• InChI Key: XTQVTMUKPFIDJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1CCC(CO)N

Description

2-Amino-4-(thiophen-3-yl)butan-1-ol is a chiral amino alcohol characterized by a thiophene ring substituted at the third position, a primary alcohol group (-OH) at the first carbon of the butanol chain, and an amino group (-NH2) at the second carbon. Its molecular formula is C₈H₁₁NOS, with a molecular weight of 169.24 g/mol. The compound’s structure combines aromatic (thiophene) and aliphatic (butanol) features, enabling unique reactivity and physicochemical properties. The thiophene moiety enhances electronic interactions, while the amino and hydroxyl groups contribute to hydrogen bonding and solubility in polar solvents .

Comparison with Similar Compounds

3-Amino-1-phenylbutan-1-ol

• Structure : Replaces the thiophene ring with a benzene ring.
• Key Differences: Aromaticity: Benzene lacks sulfur’s electron-rich nature, reducing π-π stacking interactions compared to thiophene. Boiling Point: Thiophene derivatives generally exhibit lower boiling points than benzene analogues due to weaker intermolecular forces (e.g., 2-Amino-4-(thiophen-3-yl)butan-1-ol: ~220°C vs. 3-Amino-1-phenylbutan-1-ol: ~245°C) .

2-Amino-4-(furan-3-yl)butan-1-ol

• Structure : Substitutes thiophene with a furan ring.
• Key Differences :
  • Electron Density : Furan’s oxygen atom is less polarizable than thiophene’s sulfur, leading to reduced nucleophilicity in reactions involving the aromatic ring.
  • Solubility : Furan derivatives show higher water solubility due to oxygen’s electronegativity, whereas thiophene analogues are more lipophilic .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	logP (Octanol-Water)
2-Amino-4-(thiophen-3-yl)butan-1-ol	169.24	~220	1.2
3-Amino-1-phenylbutan-1-ol	179.25	~245	2.1
2-Amino-4-(furan-3-yl)butan-1-ol	153.18	~195	0.8

Notes:

• The thiophene derivative’s lower logP compared to the benzene analogue reflects its moderate lipophilicity, balancing solubility in organic and aqueous phases .
• Boiling points correlate with molecular weight and intermolecular forces; the benzene analogue’s higher value arises from stronger van der Waals interactions .

Reactivity and Functional Group Behavior

Alcohol Group Reactivity

• Oxidation: The primary alcohol in 2-Amino-4-(thiophen-3-yl)butan-1-ol oxidizes to a ketone under strong oxidizing agents (e.g., KMnO₄), unlike secondary alcohols (e.g., butan-2-ol), which resist further oxidation .

Amino Group Reactivity

• Acid-Base Behavior: The amino group (pKa ~9.5) is less basic than aliphatic amines (pKa ~10.6) due to electron-withdrawing effects from the thiophene ring.
• Nucleophilic Substitution: Reacts with electrophiles (e.g., acyl chlorides) slower than non-aromatic amines like 3-aminobutanol due to resonance stabilization .

Spectroscopic Differentiation

Table 2: Key IR and NMR Spectral Data

Compound	IR (cm⁻¹)	¹H NMR (δ, ppm)
2-Amino-4-(thiophen-3-yl)butan-1-ol	-OH: 3300-3500 -NH2: 1600-1650	Thiophene H: 6.8–7.2 -OH: 1.5–2.0
Butan-1-ol	-OH: 3200-3400	-CH2OH: 3.5–3.7
2-Aminobutanol	-NH2: 1580-1620	-NH2: 1.2–1.5

Notes:

• Thiophene protons exhibit distinct deshielding in ¹H NMR compared to furan or benzene analogues .
• The -NH2 group’s IR stretch overlaps with aromatic C=C vibrations, requiring 2D NMR for unambiguous identification .